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Compound of Interest

Compound Name: Melitidin

Cat. No.: B12368738 Get Quote

Disclaimer: Melitidin is a flavanone glycoside found in citrus species.[1][2][3] As of this writing,

a specific Safety Data Sheet (SDS) with official handling and disposal instructions for Melitidin
is not readily available. The following procedures are based on general best practices for the

disposal of non-hazardous or low-hazard chemical powders in a laboratory setting.

Researchers must always consult their institution's Environmental Health & Safety (EH&S)

department for specific guidelines and regulations.

This guide provides essential safety and logistical information for the proper disposal of

Melitidin, ensuring the safety of laboratory personnel and compliance with standard

environmental regulations.

Chemical and Physical Properties
Proper disposal procedures are informed by the chemical and physical properties of the

substance. The known data for Melitidin are summarized below.
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Property Value Source

IUPAC Name

5-[[(2R,3S,4S,5R,6S)-3,4-

Dihydroxy-6-[[(2S)-5-hydroxy-

2-(4-hydroxyphenyl)-4-oxo-2,3-

dihydrochromen-7-yl]oxy]-5-

[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxyoxan-2-yl]methoxy]-3-

hydroxy-3-methyl-5-

oxopentanoic acid

PubChem

CAS Number 1162664-58-5 [1]

Chemical Formula C₃₃H₄₀O₁₈ [1]

Molar Mass 724.665 g·mol⁻¹ [1]

Standard Operating Procedure for Melitidin Disposal
This protocol details the step-by-step methodology for disposing of Melitidin waste in a

laboratory environment.

Objective: To safely collect, segregate, and dispose of Melitidin waste in accordance with

general laboratory safety protocols.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

Designated solid chemical waste container (clearly labeled)

Designated liquid chemical waste container (if applicable, compatible with the solvent used)

Chemical fume hood

Spill kit (absorbent pads, sand, or other suitable material)

Sealed plastic bags
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Waste disposal labels

Procedure:

Risk Assessment:

Before handling, review all available information on Melitidin. Although not classified as

hazardous, treat it as a potentially harmful substance by minimizing exposure.

Identify the type of waste to be disposed of (e.g., pure solid, contaminated labware,

solutions).

Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

nitrile gloves, at all times when handling Melitidin waste.

Waste Segregation and Collection:

Solid Waste:

Collect unused or expired pure Melitidin powder, along with any contaminated solid

materials (e.g., weighing paper, contaminated gloves, pipette tips), in a designated solid

chemical waste container.

This container must be clearly labeled "Melitidin Solid Waste" and kept sealed when

not in use.

Liquid Waste:

If Melitidin has been dissolved in a solvent, the entire solution must be disposed of as

liquid chemical waste.

The disposal stream is determined by the solvent's hazards (e.g., halogenated vs. non-

halogenated).

Collect this waste in a compatible, sealed, and clearly labeled liquid waste container. Do

not pour down the drain.
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Contaminated Labware:

Thoroughly rinse contaminated glassware with a suitable solvent (e.g., ethanol or

acetone). The first rinse must be collected and disposed of as liquid chemical waste.[4]

After decontamination, the glassware can be washed according to standard laboratory

procedures.

Spill Management:

In case of a spill, evacuate the immediate area if necessary.

For a small dry spill, carefully sweep up the material, avoiding dust generation, and place

it in the designated solid chemical waste container.

For a liquid spill, use an appropriate absorbent material from a spill kit. Collect the

contaminated absorbent and dispose of it as solid chemical waste.

Ventilate the area and wash the spill surface thoroughly.

Storage and Disposal:

Store all waste containers in a designated Satellite Accumulation Area (SAA) away from

incompatible materials.[4]

Ensure all waste containers are properly labeled with the contents and associated

hazards.

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the hazardous waste. Do not dispose of chemical waste in the regular trash.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Melitidin waste.
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Start: Identify Melitidin Waste

Step 1: Determine Waste Type

Step 2a: Solid Waste Handling Step 2b: Liquid Waste Handling

Step 3: Final Disposal

Melitidin Waste for Disposal
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Collect in Labeled
Solid Chemical Waste Container

Solid

Collect in Labeled
Liquid Chemical Waste Container

(Segregate by Solvent Type)

Liquid
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Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Melitidin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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